molecular formula C15H13ClINO7 B1198830 Clioquinol glucuronide CAS No. 34296-97-4

Clioquinol glucuronide

Cat. No. B1198830
CAS RN: 34296-97-4
M. Wt: 481.62 g/mol
InChI Key: ZXPACOCAPRBPFP-BPJKLTAVSA-N
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Description

Clioquinol glucuronide, also known as Clioquinol glucuronide, is a useful research compound. Its molecular formula is C15H13ClINO7 and its molecular weight is 481.62 g/mol. The purity is usually 95%.
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properties

CAS RN

34296-97-4

Product Name

Clioquinol glucuronide

Molecular Formula

C15H13ClINO7

Molecular Weight

481.62 g/mol

IUPAC Name

(2S,3S,4S,5R,6S)-6-(5-chloro-7-iodoquinolin-8-yl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid

InChI

InChI=1S/C15H13ClINO7/c16-6-4-7(17)12(8-5(6)2-1-3-18-8)24-15-11(21)9(19)10(20)13(25-15)14(22)23/h1-4,9-11,13,15,19-21H,(H,22,23)/t9-,10-,11+,13-,15+/m0/s1

InChI Key

ZXPACOCAPRBPFP-BPJKLTAVSA-N

Isomeric SMILES

C1=CC2=C(C(=C(C=C2Cl)I)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)N=C1

SMILES

C1=CC2=C(C(=C(C=C2Cl)I)OC3C(C(C(C(O3)C(=O)O)O)O)O)N=C1

Canonical SMILES

C1=CC2=C(C(=C(C=C2Cl)I)OC3C(C(C(C(O3)C(=O)O)O)O)O)N=C1

Other CAS RN

34296-97-4

synonyms

clioquinol glucuronide

Origin of Product

United States

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